molecular formula C13H21N5 B8345253 4-Cyclopentyl-6-piperazin-1-yl-pyrimidin-2-ylamine

4-Cyclopentyl-6-piperazin-1-yl-pyrimidin-2-ylamine

Cat. No.: B8345253
M. Wt: 247.34 g/mol
InChI Key: UYXWQSZIUMRFIW-UHFFFAOYSA-N
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Description

4-Cyclopentyl-6-piperazin-1-yl-pyrimidin-2-ylamine is a useful research compound. Its molecular formula is C13H21N5 and its molecular weight is 247.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H21N5

Molecular Weight

247.34 g/mol

IUPAC Name

4-cyclopentyl-6-piperazin-1-ylpyrimidin-2-amine

InChI

InChI=1S/C13H21N5/c14-13-16-11(10-3-1-2-4-10)9-12(17-13)18-7-5-15-6-8-18/h9-10,15H,1-8H2,(H2,14,16,17)

InChI Key

UYXWQSZIUMRFIW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C2=CC(=NC(=N2)N)N3CCNCC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of crude 2-amino-4-chloro-6-cyclopentylpyrimidine (150 mg, 0.76 mmol), N-BOC piperazine (184 mg, 0.99 mmol) and Et3N (210 uL, 1.5 mmol) in EtOH (2 mL) was heated at 70° C. for 16 h. The reaction was cooled to rt and concentrated and the crude residue purified (2 M NH3 in MeOH/CH2Cl2) to yield a white solid (34 mg, 11%). MS (ESI): mass calcd. for C18H29N5O2, 347.2; m/z found, 348.3 [M+H]+. 1H NMR (MeOD): 6.01 (s, 1H), 3.66-3.58 (m, 4H), 3.53-3.43 (m, 4H), 3.33 (td, J=3.3, 1.6, 1H), 2.90-2.75 (m, 1H), 2.05-1.90 (m, 2H), 1.87-1.77 (m, 2H), 1.77-1.62 (m, 4H), 1.53-1.46 (m, 9H).
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150 mg
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184 mg
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210 μL
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2 mL
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11%

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